Cas no 113948-00-8 (2-(2-bromophenyl)-2-methylpropanoic acid)

2-(2-Bromophenyl)-2-methylpropanoic acid is a brominated aromatic carboxylic acid with a molecular formula of C₁₀H₁₁BrO₂. This compound features a sterically hindered α-carbon adjacent to the carboxyl group, which influences its reactivity and stability. The presence of the bromine substituent on the phenyl ring enhances its utility as an intermediate in organic synthesis, particularly in cross-coupling reactions and pharmaceutical applications. Its crystalline solid form and defined molecular structure make it suitable for precise synthetic modifications. The compound’s stability under standard conditions and compatibility with various reaction conditions further underscore its value in research and industrial chemistry.
2-(2-bromophenyl)-2-methylpropanoic acid structure
113948-00-8 structure
Product Name:2-(2-bromophenyl)-2-methylpropanoic acid
CAS No:113948-00-8
MF:C10H11BrO2
MW:243.097142457962
CID:2611959
PubChem ID:14112224
Update Time:2025-10-28

2-(2-bromophenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2-bromophenyl)-2-methylpropanoic acid
    • 2-(2-Bromophenyl)-2-methylpropionic acid
    • SCHEMBL3136256
    • DTXSID40556011
    • 2-(2-Bromophenyl)-2-methylpropanoicacid
    • DTXCID00506794
    • Z1020847950
    • DB-202038
    • G51046
    • AKOS012126356
    • 113948-00-8
    • NEA94800
    • CS-0236480
    • EN300-171296
    • 828-127-4
    • KS-6794
    • MDL: MFCD11036927
    • Inchi: 1S/C10H11BrO2/c1-10(2,9(12)13)7-5-3-4-6-8(7)11/h3-6H,1-2H3,(H,12,13)
    • InChI Key: FLSGJYHPNFXLSS-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1C(C(=O)O)(C)C

Computed Properties

  • Exact Mass: 241.99424Da
  • Monoisotopic Mass: 241.99424Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 37.3Ų

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Additional information on 2-(2-bromophenyl)-2-methylpropanoic acid

2-(2-Bromophenyl)-2-Methylpropanoic Acid (CAS No. 113948-00-8): Properties, Applications, and Market Insights

2-(2-Bromophenyl)-2-methylpropanoic acid (CAS No. 113948-00-8) is a brominated aromatic carboxylic acid derivative with significant potential in pharmaceutical and chemical research. This compound, often referred to as 2-bromo-α,α-dimethylphenylacetic acid, has garnered attention due to its unique structural features and versatile applications. In this comprehensive overview, we explore its chemical properties, synthesis methods, applications, and emerging trends in the market.

The molecular formula of 2-(2-bromophenyl)-2-methylpropanoic acid is C10H11BrO2, with a molecular weight of 243.10 g/mol. Its structure consists of a bromophenyl group attached to a methylpropanoic acid moiety, which contributes to its reactivity and utility in organic synthesis. Researchers often seek this compound for its role as an intermediate in the preparation of more complex molecules, particularly in medicinal chemistry.

One of the most frequently asked questions about 2-(2-bromophenyl)-2-methylpropanoic acid is its solubility and stability. This compound is typically soluble in organic solvents such as ethanol, dimethyl sulfoxide (DMSO), and dichloromethane, but exhibits limited solubility in water. Its stability under various conditions makes it suitable for storage and handling in laboratory settings, though precautions should be taken to avoid prolonged exposure to light and moisture.

In pharmaceutical research, 2-(2-bromophenyl)-2-methylpropanoic acid serves as a key building block for the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other bioactive molecules. Its bromophenyl group can undergo further functionalization, enabling the creation of derivatives with enhanced pharmacological properties. Recent studies have explored its potential in developing novel anti-inflammatory and analgesic agents, aligning with the growing demand for safer and more effective therapeutics.

The compound’s applications extend beyond pharmaceuticals. In material science, 2-(2-bromophenyl)-2-methylpropanoic acid is used to modify polymer surfaces and create functionalized materials with improved properties. Its ability to act as a ligand or catalyst in certain reactions also makes it valuable in industrial chemistry. Researchers are investigating its role in green chemistry initiatives, where it could contribute to more sustainable synthetic pathways.

Market trends indicate a rising interest in brominated aromatic compounds, driven by their utility in drug discovery and specialty chemicals. The global demand for 2-(2-bromophenyl)-2-methylpropanoic acid is expected to grow, particularly in regions with robust pharmaceutical and chemical manufacturing sectors. Suppliers and distributors are increasingly focusing on high-purity grades to meet the stringent requirements of research and industrial applications.

For researchers and industry professionals, understanding the synthesis of 2-(2-bromophenyl)-2-methylpropanoic acid is crucial. Common methods involve the bromination of 2-methylphenylacetic acid derivatives or the carboxylation of 2-bromo-α-methylstyrene. Optimizing these processes to improve yield and purity remains a topic of active investigation, with recent advancements highlighting the use of catalytic systems and mild reaction conditions.

Safety and handling guidelines for 2-(2-bromophenyl)-2-methylpropanoic acid emphasize the use of personal protective equipment (PPE), including gloves and goggles, to prevent skin and eye contact. While not classified as highly hazardous, proper ventilation and storage in a cool, dry place are recommended to maintain its integrity. Regulatory compliance varies by region, so users should consult local guidelines before procurement and use.

In conclusion, 2-(2-bromophenyl)-2-methylpropanoic acid (CAS No. 113948-00-8) is a versatile compound with broad applications in pharmaceuticals, materials science, and industrial chemistry. Its unique structure and reactivity make it a valuable tool for researchers, while market trends suggest increasing demand in the coming years. By staying informed about its properties and applications, professionals can leverage this compound to advance their scientific and industrial endeavors.

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